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Compound of Interest

Compound Name: 2-Chloro-2,4-dimethylpentane

Cat. No.: B15213015

An In-depth Technical Guide to 2-Chloro-2,4-dimethylpentane

Introduction

2-Chloro-2,4-dimethylpentane (CAS No. 35951-33-8) is a halogenated alkane with the
molecular formula C7H15CI.[1][2][3] It is a tertiary alkyl halide, a structural characteristic that
profoundly influences its chemical reactivity, making it a valuable intermediate in various
organic synthesis applications.[1] This guide provides a comprehensive overview of its physical
and chemical properties, spectroscopic data, synthesis, and safe handling protocols, tailored
for researchers and professionals in the chemical and pharmaceutical sciences.

Physicochemical Properties

2-Chloro-2,4-dimethylpentane is a colorless liquid with a distinct, strong odor.[1] Its physical
state at standard temperature and pressure is a direct consequence of its molecular weight and
the intermolecular forces at play. As a non-polar molecule, its primary intermolecular
interactions are van der Waals forces. The branched structure of the pentane backbone,
however, limits the surface area available for these interactions compared to a straight-chain
isomer, which influences its boiling and melting points.

The key physicochemical properties are summarized in the table below for quick reference.
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Property Value Source(s)
CAS Number 35951-33-8 [1][21[3]
Molecular Formula C7H15CI [11[2][3]
Molecular Weight 134.65 g/mol [11[2]
IUPAC Name 2-chloro-2,4-dimethylpentane [2][3]
Appearance Colorless liquid [1]
Boiling Point 133.2 °C at 760 mmHg [1]
Melting Point -69.5 °C (estimate) [1]
Density 0.863 g/cm? [1]
Flash Point 29.7 °C [1]
Refractive Index 1.417 [1]
LogP (Octanol/Water) 3.04990 [1]

Structural Representation

The structure of 2-Chloro-2,4-dimethylpentane features a pentane chain with two methyl
groups at positions 2 and 4, and a chlorine atom at position 2. This arrangement makes it a
tertiary alkyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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